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Compound of Interest

Compound Name: Azido-PEG6-CH2COOH

Cat. No.: B7852366

Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for specialized reagents is paramount. This

guide provides a detailed overview of the safety data for Azido-PEG6-CH2COOH, a

bifunctional PROTAC linker used in the synthesis of proteolysis-targeting chimeras.

Product Identification
Identifier Value

Product Name Azido-PEG6-CH2COOH

CAS Number 880129-82-8[1][2][3][4]

Molecular Formula C14H27N3O8[3]

Molecular Weight 365.38 g/mol

Synonyms 20-Azido-3,6,9,12,15,18-hexaoxaicosanoic acid

Physical and Chemical Properties
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Property Value

Appearance Solid

Purity >98.0%

Solubility Soluble in DMSO (50 mg/mL)

Boiling Point No data available

Melting Point No data available

Flash Point No data available

Hazard Identification and Safety Precautions
While comprehensive toxicological data for Azido-PEG6-CH2COOH is not currently available,

it is classified with a "Danger" signal word, indicating potential hazards. The following GHS

precautionary statements have been associated with this compound:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.

P233: Keep container tightly closed.

P240: Ground and bond container and receiving equipment.

P241: Use explosion-proof electrical/ventilating/lighting equipment.

P242: Use non-sparking tools.

P243: Take action to prevent static discharges.

P264: Wash hands thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
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P337+P313: If eye irritation persists: Get medical advice/attention.

P370+P378: In case of fire: Use appropriate media to extinguish.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Some suppliers also list it under "Acute toxicity, dermal (Category 4)" and "Acute toxicity, oral

(Category 4)".

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Azido-PEG6-CH2COOH
and ensure laboratory safety.

Condition Recommendation

Handling

Use personal protective equipment (PPE) as

outlined below. Avoid inhalation, ingestion, and

contact with skin and eyes.

Storage (Pure Form)

Store in a tightly sealed container in a dry, well-

ventilated place. Recommended storage is at

-20°C for long-term stability (up to 3 years). It

can also be stored at 4°C for up to 2 years.

Storage (In Solvent)

For solutions in DMSO, store at -80°C for up to

6 months or -20°C for up to 1 month. Note that

DMSO is hygroscopic and can impact solubility;

use freshly opened solvent.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when working with Azido-PEG6-CH2COOH.
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Protection Type Specification

Eye/Face Protection
Wear chemical safety goggles and/or a face

shield.

Skin Protection Wear protective gloves and a lab coat.

Respiratory Protection
Use a NIOSH-approved respirator with an

appropriate cartridge if inhalation risk exists.

Experimental Workflow: Safe Handling Protocol
The following diagram outlines a generalized workflow for the safe handling of Azido-PEG6-
CH2COOH in a research setting.
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Caption: Workflow for the safe handling of Azido-PEG6-CH2COOH.

First Aid Measures
In the event of exposure, follow these first aid guidelines:

After inhalation: Move to fresh air. If breathing is difficult, give oxygen.

After skin contact: Wash off with soap and plenty of water.

After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with

water.
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Always consult a physician in case of exposure.

Logical Relationship: Storage Stability
The following diagram illustrates the relationship between storage conditions and the stability of

Azido-PEG6-CH2COOH.
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Caption: Storage conditions and stability of Azido-PEG6-CH2COOH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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